1,3-Dichloro-2-isothiocyanato-5-methoxybenzene

• Molecular Formula: C8H5Cl2NOS
• Molecular Weight: 234.10 g/mol
• IUPAC Name: 1,3-dichloro-2-isothiocyanato-5-methoxybenzene
• InChI: InChI=1S/C8H5Cl2NOS/c1-12-5-2-6(9)8(11-4-13)7(10)3-5/h2-3H,1H3
• InChI Key: WTYPNBUYHUNYLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)Cl)N=C=S)Cl

Description

1,3-Dichloro-2-isothiocyanato-5-methoxybenzene is a useful research compound. Its molecular formula is C8H5Cl2NOS and its molecular weight is 234.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thiophosgene (1.62 mL, 21.8 mmol) was added dropwise to a stirred mixture of 2,6-dichloro-4-methoxyaniline (2.00 g, 10.4 mmol) in tetrahydrofuran (25 mL) and saturated aqueous sodium hydrogen carbonate (25 mL) at 0° C. The mixture was stirred at room temperature for 1 h, and extracted with ethyl acetate. The combined organic layer was washed with brine, dried over anhydrous sodium sulfate, filtered and concentrated in vacuo. The residue was washed with n-hexane to give the title compound as a brown solid (2.21 g, 9.44 mmol, 91%).